Cas no 1597998-49-6 (1,3-diethylpiperidin-4-ol)

• Product Name: 1,3-diethylpiperidin-4-ol
• CAS No: 1597998-49-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5579527
• Update Time: 2025-06-26

1,3-diethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1,3-diethyl-
• 1,3-diethylpiperidin-4-ol

• Inchi： 1S/C9H19NO/c1-3-8-7-10(4-2)6-5-9(8)11/h8-9,11H,3-7H2,1-2H3
• InChI Key： MEBZXXVYEGQYLK-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(O)C(CC)C1

Experimental Properties

• Density: 0.926±0.06 g/cm3(Predicted)
• Boiling Point: 244.4±15.0 °C(Predicted)
• pka: 14.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1,3-diethylpiperidin-4-ol

Introduction to 1,3-diethylpiperidin-4-ol (CAS No. 1597998-49-6)

1,3-diethylpiperidin-4-ol, with the Chemical Abstracts Service (CAS) number 1597998-49-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of ongoing investigation for various therapeutic applications.

The chemical structure of 1,3-diethylpiperidin-4-ol consists of a piperidine ring with two ethyl groups attached to the 1 and 3 positions, and a hydroxyl group at the 4 position. This configuration imparts specific physicochemical properties that are crucial for its biological interactions and potential pharmacological effects. The compound's molecular formula is C₁₀H₂₁NO₂, and its molecular weight is approximately 183.27 g/mol.

In recent years, 1,3-diethylpiperidin-4-ol has been studied for its potential as a lead compound in the development of novel drugs. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that compounds with similar structures can influence the release and reuptake of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are implicated in various neurological and psychiatric disorders.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological profile of 1,3-diethylpiperidin-4-ol. The researchers found that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), which could make it a promising candidate for the treatment of depression and anxiety disorders. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

Beyond its potential as an SSRI, 1,3-diethylpiperidin-4-ol has shown promise in other therapeutic areas. For instance, preliminary studies have suggested that it may have neuroprotective effects, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve the compound's ability to reduce oxidative stress and inflammation in neuronal cells.

In addition to its therapeutic potential, 1,3-diethylpiperidin-4-ol has been explored for its use as a research tool in understanding the structure-function relationships of piperidine derivatives. Its well-defined structure and synthetic accessibility make it an ideal candidate for structure-activity relationship (SAR) studies. These studies can provide valuable insights into how subtle changes in chemical structure can influence biological activity, which is crucial for optimizing drug candidates.

The synthesis of 1,3-diethylpiperidin-4-ol typically involves multi-step processes that start with readily available starting materials. One common synthetic route involves the reaction of 4-hydroxypiperidine with ethyl iodide to form the diethyl-substituted derivative. This process can be optimized to achieve high yields and purity, making large-scale production feasible for both research and commercial purposes.

In terms of safety and handling, while 1,3-diethylpiperidin-4-ol is not classified as a hazardous or controlled substance, it should be handled with standard laboratory precautions to ensure safety. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact or inhalation.

The future prospects for 1,3-diethylpiperidin-4-ol are promising. Ongoing clinical trials are expected to provide more definitive data on its efficacy and safety in human subjects. Additionally, further research into its mechanisms of action and potential synergies with other therapeutic agents could open up new avenues for drug development.

In conclusion, 1,3-diethylpiperidin-4-ol (CAS No. 1597998-49-6) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and promising biological activities make it an exciting area of focus for scientists and researchers working in medicinal chemistry and drug discovery.